Cas no 503160-35-8 (Benzenamine, 3-(4-morpholinylmethyl)-5-(trifluoromethyl)-)

• Product Name: Benzenamine, 3-(4-morpholinylmethyl)-5-(trifluoromethyl)-
• CAS No: 503160-35-8
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 365260
• PubChem ID: 21955007
• Update Time: 2025-04-19

Benzenamine, 3-(4-morpholinylmethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(4-morpholinylmethyl)-5-(trifluoromethyl)-
• 3-(morpholin-4-ylmethyl)-5-(trifluoromethyl)aniline
• 503160-35-8
• 3-[(Morpholin-4-yl)methyl]-5-(trifluoromethyl)aniline
• DTXSID10620713
• CS-0255001
• SCHEMBL446369
• 3-(Morpholinomethyl)-5-(trifluoromethyl)aniline
• 3-Morpholin-4-ylmethyl-5-trifluoromethyl-phenylamine
• 3-(Morpholin-4-yl)methyl-5-trifluoromethylphenylamine

• Inchi： 1S/C12H15F3N2O/c13-12(14,15)10-5-9(6-11(16)7-10)8-17-1-3-18-4-2-17/h5-7H,1-4,8,16H2
• InChI Key： ACGSZKYXDSPURU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)CN1CCOCC1)N)(F)F

Computed Properties

• Exact Mass: 260.11375
• Monoisotopic Mass: 260.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49